7-Deoxy Doxorubicin Aglycone (> 75per cent)
7-Deoxy Doxorubicin Aglycone (> 75per cent)
Brand Name:
Vulcanchem
CAS No.:
38554-25-5
VCID:
VC0029498
InChI:
InChI=1S/C21H18O8/c1-29-12-4-2-3-10-14(12)20(27)16-15(18(10)25)19(26)11-7-21(28,13(23)8-22)6-5-9(11)17(16)24/h2-4,22,24,26,28H,5-8H2,1H3
SMILES:
COC1=CC=CC2=C1C(=O)C3=C(C4=C(CC(CC4)(C(=O)CO)O)C(=C3C2=O)O)O
Molecular Formula:
C₂₁H₁₈O₈
Molecular Weight:
398.4 g/mol
7-Deoxy Doxorubicin Aglycone (> 75per cent)
CAS No.: 38554-25-5
Reference Standards
VCID: VC0029498
Molecular Formula: C₂₁H₁₈O₈
Molecular Weight: 398.4 g/mol
CAS No. | 38554-25-5 |
---|---|
Product Name | 7-Deoxy Doxorubicin Aglycone (> 75per cent) |
Molecular Formula | C₂₁H₁₈O₈ |
Molecular Weight | 398.4 g/mol |
IUPAC Name | 6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione |
Standard InChI | InChI=1S/C21H18O8/c1-29-12-4-2-3-10-14(12)20(27)16-15(18(10)25)19(26)11-7-21(28,13(23)8-22)6-5-9(11)17(16)24/h2-4,22,24,26,28H,5-8H2,1H3 |
Standard InChIKey | QHGFPRZWWKUHKF-UHFFFAOYSA-N |
Isomeric SMILES | COC1=CC=CC2=C1C(=O)C3=C(C4=C(C[C@](CC4)(C(=O)CO)O)C(=C3C2=O)O)O |
SMILES | COC1=CC=CC2=C1C(=O)C3=C(C4=C(CC(CC4)(C(=O)CO)O)C(=C3C2=O)O)O |
Canonical SMILES | COC1=CC=CC2=C1C(=O)C3=C(C4=C(CC(CC4)(C(=O)CO)O)C(=C3C2=O)O)O |
Synonyms | 7-deoxyadriamycin aglycone 7-deoxyadriamycin aglycone, (8S-cis)-isomer 7-deoxyadriamycin aglycone, (S)-isomer 7-deoxydoxorubicin aglycone 7-deoxydoxorubicinone adriamycin 7-deoxyaglycone doxorubicin 7-deoxyaglycone |
PubChem Compound | 321135 |
Last Modified | Nov 11 2021 |
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